Cas no 19613-02-6 (Narcotine, 2-thiophenecarboxylate)

19613-02-6 structure
Product Name:Narcotine, 2-thiophenecarboxylate
CAS No:19613-02-6
Molecular Formula:C5H3O2S-
Molecular Weight:127.14112
CID:1388010
PubChem ID:73456762
Narcotine, 2-thiophenecarboxylate Properties
Names and Identifiers
-
- Narcotine, 2-thiophenecarboxylate
- UGISWCQBEPENHX-URBRKQAFSA-N
- EINECS 243-182-9
- 19613-02-6
-
- InChIKey: UGISWCQBEPENHX-URBRKQAFSA-N
- Inchi: InChI=1S/C22H23NO7.C5H4O2S/c1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18;6-5(7)4-2-1-3-8-4/h5-6,9,17-18H,7-8,10H2,1-4H3;1-3H,(H,6,7)/t17-,18+;/m1./s1
- SMILES: CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.C1=CSC(=C1)C(=O)O
Computed Properties
- Exact Mass: 126.98539
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Rotatable Bond Count: 5
- Monoisotopic Mass: 541.14065261g/mol
- Heavy Atom Count: 38
- Complexity: 750
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 40.13
Narcotine, 2-thiophenecarboxylate Related Literature
-
Sandra Rabaça,Dulce Belo,Ana Cláudia Cerdeira,Sandra Isabel Godinho Dias,Moritz Berkemeier Castelo Branco,Laura Cristina Jesus Pereira,Isabel Cordeiro Santos,Marc Fourmigué,Manuel Almeida CrystEngComm, 2009,11, 2154-2159
-
Ji Eon Kim,Yun-Bin Cho,Chongmok Lee,Youngmi Lee Phys. Chem. Chem. Phys., 2013,15, 15365-15370
-
Anissa Beghennou,Geoffrey Gontard,Héloïse Dossmann,Kévin Passador,Serge Thorimbert,Vincent Corcé,Candice Botuha Org. Biomol. Chem., 2023,21, 2976-2982
-
Adalgisa Sinicropi,Annapaola Migani,Luca De Vico Photochem. Photobiol. Sci., 2003,2, 1250-1255
-
Biao Liu,Li-Juan Wu,Yu-Qing Zhao,Lin-Zhi Wang Phys. Chem. Chem. Phys., 2016,18, 23412-23412
-
Vasili Baranau,Ulrich Tallarek Soft Matter, 2014,10, 3826-3841
-
Duy Le,Kotohiro Nomura RSC Adv., 2019,9, 10245-10252
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
